N1-(3-(2-oxopyrrolidin-1-yl)phenyl)-N2-((1-(thiophen-3-yl)cyclopentyl)methyl)oxalamide

• IUPAC Name: N'-[3-(2-oxopyrrolidin-1-yl)phenyl]-N-[(1-thiophen-3-ylcyclopentyl)methyl]oxamide
• InChI: InChI=1S/C22H25N3O3S/c26-19-7-4-11-25(19)18-6-3-5-17(13-18)24-21(28)20(27)23-15-22(9-1-2-10-22)16-8-12-29-14-16/h3,5-6,8,12-14H,1-2,4,7,9-11,15H2,(H,23,27)(H,24,28)
• InChI Key: ICKGUFCMBQKDHE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C(=O)NC2=CC(=CC=C2)N3CCCC3=O)C4=CSC=C4
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol

Description

The compound “N1-(3-(2-oxopyrrolidin-1-yl)phenyl)-N2-((1-(thiophen-3-yl)cyclopentyl)methyl)oxalamide” is a complex organic molecule. It contains several functional groups including a pyrrolidinone, a phenyl ring, a thiophene ring, and an oxalamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would likely have a rigid structure due to the presence of the aromatic rings (phenyl and thiophene) and the cyclic pyrrolidinone. The oxalamide group could potentially form hydrogen bonds.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on the conditions and the reagents present. The aromatic rings might undergo electrophilic aromatic substitution reactions, while the oxalamide group could potentially undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. It’s likely to be a solid at room temperature, and due to the presence of polar functional groups, it might be soluble in polar solvents.

Scientific Research Applications

Physicochemical Parameters and Structure–Activity Relationship (SAR)

• Steric Factors : Investigating steric effects on biological activity is crucial. .

Potential Applications

While specific applications of this compound may vary, its structural features suggest potential use in drug development, particularly in areas related to antibacterial agents, enzyme inhibitors, or other therapeutic targets.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like medicinal chemistry, materials science, and synthetic biology. Future research could involve studying the compound’s biological activity, developing more efficient synthesis methods, or exploring its potential uses in various industrial applications.